Cas no 1807312-50-0 (3,5-Dibromo-4-fluorocinnamic acid)

• Product Name: 3,5-Dibromo-4-fluorocinnamic acid
• CAS No: 1807312-50-0
• MF: C₉H₅Br₂FO₂
• MW: 323.941204786301
• CID: 4708205
• Update Time: 2025-06-14

3,5-Dibromo-4-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-fluorocinnamic acid

• Inchi： 1S/C9H5Br2FO2/c10-6-3-5(1-2-8(13)14)4-7(11)9(6)12/h1-4H,(H,13,14)/b2-1+
• InChI Key： WGLVQBXIDMWYPO-OWOJBTEDSA-N
• SMILES： BrC1C(=C(C=C(/C=C/C(=O)O)C=1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 37.3

Additional information on 3,5-Dibromo-4-fluorocinnamic acid

Research Brief on 3,5-Dibromo-4-fluorocinnamic Acid (CAS: 1807312-50-0) in Chemical Biology and Pharmaceutical Applications

3,5-Dibromo-4-fluorocinnamic acid (CAS: 1807312-50-0) is a halogenated cinnamic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their bioactivity, particularly in modulating protein-protein interactions and enzyme inhibition. The presence of bromine and fluorine atoms in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and characterization of 3,5-Dibromo-4-fluorocinnamic acid, as well as its biological evaluation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of tyrosine kinases, which are often implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to validate its binding mode and inhibitory activity, revealing a high affinity for the ATP-binding site of several kinase targets.

In addition to its kinase inhibitory properties, 3,5-Dibromo-4-fluorocinnamic acid has shown promise in antimicrobial applications. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analysis.

The compound's unique chemical structure also makes it a valuable building block for the synthesis of more complex molecules. Recent work published in Organic Letters (2023) highlighted its use in palladium-catalyzed cross-coupling reactions to generate diverse libraries of bioactive compounds. This versatility underscores its potential in fragment-based drug discovery and combinatorial chemistry.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3,5-Dibromo-4-fluorocinnamic acid. Current research efforts, as reported in a 2024 preprint in ChemRxiv, are exploring prodrug strategies and formulation approaches to improve its bioavailability and reduce potential off-target effects. These studies are critical for advancing the compound toward preclinical development.

In conclusion, 3,5-Dibromo-4-fluorocinnamic acid (CAS: 1807312-50-0) represents a multifaceted tool in chemical biology and drug discovery. Its diverse biological activities and synthetic utility position it as a compound of significant interest for future research. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic potential across various disease areas.